Cas no 2137997-31-8 (1-bromo-4-(difluoromethoxy)-2-ethoxybenzene)

• Product Name: 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene
• CAS No: 2137997-31-8
• MF: C₉H₉BrF₂O₂
• MW: 267.067369222641
• CID: 6079679
• PubChem ID: 165484041
• Update Time: 2025-10-15

1-bromo-4-(difluoromethoxy)-2-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene
• 2137997-31-8
• EN300-1131806

• Inchi： 1S/C9H9BrF2O2/c1-2-13-8-5-6(14-9(11)12)3-4-7(8)10/h3-5,9H,2H2,1H3
• InChI Key： AHRPEROXTDHOSI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1OCC)OC(F)F

Computed Properties

• Exact Mass: 265.97540g/mol
• Monoisotopic Mass: 265.97540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene

Introduction to 1-Bromo-4-(Difluoromethoxy)-2-Ethoxybenzene (CAS No. 2137997-31-8)

1-Bromo-4-(difluoromethoxy)-2-ethoxybenzene (CAS No. 2137997-31-8) is a versatile organic compound with a unique combination of bromine, difluoromethoxy, and ethoxy functional groups. This compound has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science due to its potential applications in drug discovery and advanced materials development.

The molecular structure of 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene consists of a benzene ring substituted with a bromine atom at the 1-position, a difluoromethoxy group at the 4-position, and an ethoxy group at the 2-position. The presence of these functional groups imparts distinct chemical properties to the molecule, making it an attractive building block for various synthetic transformations.

In the realm of medicinal chemistry, 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene has been explored as a key intermediate in the synthesis of bioactive compounds. The bromine atom can be readily substituted in palladium-catalyzed cross-coupling reactions, allowing for the introduction of a wide range of functional groups. This versatility is particularly valuable in the design and synthesis of novel pharmaceuticals, where precise control over molecular structure is crucial for optimizing biological activity and pharmacokinetic properties.

The difluoromethoxy group in 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene is known for its ability to modulate the electronic properties of molecules. Fluorine atoms are highly electronegative, which can influence the reactivity and stability of organic compounds. This property is leveraged in the development of drugs with improved metabolic stability and reduced toxicity. Recent studies have shown that difluoromethoxy-substituted compounds exhibit enhanced binding affinity to specific protein targets, making them promising candidates for therapeutic applications.

The ethoxy group in 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene contributes to the overall hydrophobicity and lipophilicity of the molecule. These properties are essential for optimizing drug delivery and permeability across biological membranes. Ethoxy-substituted compounds have been shown to exhibit favorable pharmacokinetic profiles, including improved oral bioavailability and extended half-life in vivo.

In addition to its applications in medicinal chemistry, 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene has also found use in materials science. The unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a monomer or building block in the preparation of polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene typically involves multi-step procedures that include bromination, etherification, and fluorination reactions. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, green chemistry approaches using catalytic systems have been developed to minimize waste generation and improve atom economy.

In conclusion, 1-bromo-4-(difluoromethoxy)-2-ethoxybenzene (CAS No. 2137997-31-8) is a multifaceted compound with significant potential in various scientific disciplines. Its unique molecular structure and versatile reactivity make it an invaluable tool for researchers working on drug discovery, materials development, and synthetic chemistry. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.